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Compound of Interest

Compound Name: Isopropyl acetoacetate

Cat. No.: B017614

An In-depth Technical Guide to the Safety of Isopropyl Acetoacetate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety information for isopropyl acetoacetate
(CAS No. 542-08-5), a versatile intermediate in the synthesis of pharmaceuticals and other fine
chemicals.[1][2] Adherence to rigorous safety protocols is essential when handling this
compound in a laboratory or drug development setting. This document summarizes key safety
data, outlines emergency procedures, and details standard experimental methodologies for
assessing chemical safety.

Chemical Identification and Physical Properties

Isopropyl acetoacetate is a colorless liquid with a fruity odor.[3][4] It is slightly miscible with
water and soluble in many organic solvents.[2][3]

Table 1: Physical and Chemical Properties of Isopropyl Acetoacetate
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Property Value Source(s)
CAS Number 542-08-5 [5]
Molecular Formula C7H1203 [5]
Molecular Weight 144.17 g/mol [5]
Appearance Colorless Liquid [2][6]
Boiling Point 95 °C at 52 hPa [5]

Melting Point -27 °C [2]

Density 0.989 g/mL at 20 °C [5]

Flash Point 71 °C (159.8 °F) - Closed Cup [51[7]

Water Solubility

Slightly miscible

[2]

Hazard Identification and Classification

Isopropyl acetoacetate is classified as a combustible liquid and can cause skin and serious
eye irritation.[5][8][9]

Table 2: GHS Hazard Classification for Isopropyl Acetoacetate

Hazard .
Hazard Class Category Pictogram Source(s)
Statement
H227:
Flammable ]
o Category 4 Combustible None [8]
Liquids o
liquid
Skin GHSO07
] o H315: Causes ]
Corrosion/Irritatio  Category 2 o (Exclamation [51[9]
skin irritation
n Mark)
Serious Eye H319: Causes GHSO07
Damage/Eye Category 2A serious eye (Exclamation [8][10]
Irritation irritation Mark)
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Toxicological Data and Exposure Limits

Specific acute toxicity data, such as LD50 (Lethal Dose, 50%) and LC50 (Lethal Concentration,
50%), for isopropyl acetoacetate are not readily available in the provided search results.
Similarly, official occupational exposure limits (OELS) like the Permissible Exposure Limit (PEL)
or Threshold Limit Value (TLV) have not been established for this specific compound.[11] One
source notes that the toxicological properties have not been fully investigated.

For the structurally related but distinct compound, isopropyl acetate (CAS No. 108-21-4),
toxicological data and exposure limits have been established and are provided below for
informational purposes only. These values should not be used as a direct safety reference for
isopropyl acetoacetate.

Table 3: Toxicological Data and Exposure Limits for Isopropyl Acetate (CAS No. 108-21-4)

Parameter Value Species Route Source(s)
LD50 6,750 mg/kg Rat Oral [12][13]
LD50 > 20 mL/kg Rabbit Dermal [13][14]
LC50 50,600 mg/m3 Rat Inhalation (8 hr) [1][14]
OSHA PEL 250 ppm (950 Human 8-hr TWA [2][15][16]
mg/m3)
ACGIH TLV 100 ppm Human 8-hr TWA [15][16]
ACGIH STEL 150 ppm Human Short-Term [13][15]

Experimental Protocols

The quantitative safety data presented in Safety Data Sheets are derived from standardized
experimental protocols. Below are brief descriptions of the methodologies relevant to the key
safety parameters of isopropyl acetoacetate.

Flash Point Determination (Closed-Cup Method)
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The flash point of 71 °C for isopropyl acetoacetate was determined using a closed-cup
method.[5][7] Standard closed-cup methods, such as ASTM D56 (Tag Closed Cup Tester) and
ASTM D93 (Pensky-Martens Closed Cup Tester), are used to evaluate the lowest temperature
at which a liquid's vapors will ignite in the presence of an ignition source.[17]

e Principle: A sample of the liquid is placed in a sealed cup and heated at a slow, constant
rate. An ignition source is periodically introduced into the vapor space above the liquid.

o Methodology: The temperature at which a flash is observed across the surface of the liquid is
recorded as the flash point. For liquids with higher viscosity or a tendency to form a surface
film, the Pensky-Martens method (ASTM D93), which includes a stirrer, is often employed.
[17] The observed flash point is then corrected for barometric pressure.[17]

Boiling Point Determination (OECD Test Guideline 103)

The boiling point is the temperature at which a liquid's vapor pressure equals the surrounding
atmospheric pressure. The OECD Test Guideline 103 describes several methods for this
determination, including dynamic methods and distillation methods.

o Principle: The test substance is heated, and the temperature at which it transitions into the
vapor phase under atmospheric pressure is measured.

o Methodology (Distillation Method): The liquid is heated in a distillation flask. The temperature
is recorded from the moment the first drops of distillate are collected until the last of the liquid
evaporates. The rate of distillation is controlled, typically between 3 to 5 mL per minute.

Acute Oral Toxicity Assessment (OECD Test Guidelines
420, 423, 425)

While specific LD50 values for isopropyl acetoacetate were not found, the standard methods
for their determination are outlined in OECD guidelines. These methods are designed to
assess adverse effects occurring shortly after oral administration of a single dose of a
substance.[2][12][13]

e Principle: To determine the dose that is lethal to 50% of a test population (LD50), the
substance is administered to laboratory animals (typically rats) in a stepwise procedure.[2]
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e Methodology (e.g., Acute Toxic Class Method - OECD 423): The test uses a stepwise
procedure with a small number of animals per step (usually three). The substance is
administered orally at one of several defined dose levels. The presence or absence of
mortality at one step determines the dose for the next step. This approach allows for
classification of the substance's toxicity while minimizing animal use.[2] Animals are
observed for a set period (e.g., 14 days) for signs of toxicity and mortality.[13]

Handling, Storage, and Emergency Procedures
Personal Protective Equipment (PPE) and Handling

When handling isopropyl acetoacetate, appropriate personal protective equipment should be
worn to prevent skin and eye contact.

» Eye/Face Protection: Wear safety glasses with side shields or chemical safety goggles.[8]
» Skin Protection: Wear suitable protective gloves and clothing to prevent skin exposure.[8]

o Respiratory Protection: Use only in a well-ventilated area. If ventilation is inadequate,
approved respiratory protection should be worn.[8]

e Hygiene: Handle in accordance with good industrial hygiene and safety practices. Wash
hands thoroughly after handling.[10] Keep away from heat, sparks, open flames, and hot
surfaces.[5]

Storage

Store containers in a dry, cool, and well-ventilated place.[5] Keep containers tightly closed and
away from heat and sources of ignition.[5] The designated storage class for this combustible
liquid is Class 10.[5][7]

First-Aid Measures

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes. Remove contact lenses if present and easy to do. Get medical attention.[5][8]

o Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If
skin irritation persists, call a physician.[5][8]
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 Inhalation: Remove the person to fresh air. If breathing is difficult or symptoms occur, get

medical attention.[8]

 Ingestion: Clean mouth with water and drink plenty of water afterward. Do not induce
vomiting. Call a physician or poison control center immediately.[8][10]

Fire-Fighting Measures
o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO3z), alcohol-resistant
foam, or water spray.[5][10]

o Specific Hazards: As a combustible material, containers may explode when heated.[5]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[8]

Accidental Release Measures

In the event of a spill, a systematic approach is crucial to ensure safety and minimize
environmental contamination. The following workflow outlines the logical steps for responding
to an accidental release of isopropyl acetoacetate.
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Chemical Spill Response Workflow: Isopropyl Acetoacetate
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Figure 1. Logical workflow for responding to a chemical spill.
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Accidental Release Protocol:

Remove Ignition Sources: Immediately eliminate all sparks, flames, and hot surfaces from
the area.[5]

Ensure Ventilation: Provide adequate ventilation to disperse vapors.

Personal Precautions: Use personal protective equipment as required, including gloves and
eye protection, to avoid contact with the spilled material.[5]

Containment and Cleanup: Soak up the spill with an inert absorbent material (e.g., sand,
silica gel).[5] Use non-sparking tools to collect the material and place it in suitable, closed
containers for disposal.[16] Do not allow the substance to enter drains or waterways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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